N-(2-methoxybenzyl)-5-(morpholinosulfonyl)furan-2-carboxamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-5-morpholin-4-ylsulfonylfuran-2-carboxamide
• InChI: InChI=1S/C17H20N2O6S/c1-23-14-5-3-2-4-13(14)12-18-17(20)15-6-7-16(25-15)26(21,22)19-8-10-24-11-9-19/h2-7H,8-12H2,1H3,(H,18,20)
• InChI Key: BPBIWZQAOXKTFH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC(=O)C2=CC=C(O2)S(=O)(=O)N3CCOCC3
• Molecular Formula: C17H20N2O6S
• Molecular Weight: 380.4 g/mol

Description

N-(2-methoxybenzyl)-5-(morpholinosulfonyl)furan-2-carboxamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as MBMSF and is known to exhibit a variety of biochemical and physiological effects. In We will also discuss the advantages and limitations of using MBMSF in lab experiments and list future directions for research.

Scientific Research Applications

Biodegradable Polyesteramides

The study by Veld, Dijkstra, and Feijen (1992) explored the synthesis of biodegradable polyesteramides with pendant functional groups. They utilized derivatives of morpholine-2,5-dione with protected functional substituents to create copolymers through ring-opening copolymerization. These copolymers, with either pendant carboxylic acid or amine groups, showcase potential applications in biodegradable materials, highlighting the versatility of morpholine derivatives in polymer science Veld, Dijkstra, & Feijen, 1992.

Anti-Inflammatory and Analgesic Agents

Abu-Hashem, Al-Hussain, and Zaki (2020) synthesized novel heterocyclic compounds derived from visnaginone and khellinone, exhibiting significant anti-inflammatory and analgesic activities. Their research demonstrates the therapeutic potential of furan derivatives in developing new medications for inflammation and pain management Abu-Hashem, Al-Hussain, & Zaki, 2020.

Pro-Drug Systems for Cancer Therapy

Berry, Watson, Whish, and Threadgill (1997) investigated 5-nitrofuran-2-ylmethyl groups as potential bioreductively activated pro-drug systems. They developed derivatives capable of releasing therapeutic drugs selectively within hypoxic solid tumors, showcasing an innovative approach to targeted cancer therapy Berry, Watson, Whish, & Threadgill, 1997.

Enzymatic Polymerization of Sustainable Polyamides

Jiang, Maniar, Woortman, Alberda van Ekenstein, and Loos (2015) focused on the enzymatic polymerization of furan-2,5-dicarboxylic acid-based furanic-aliphatic polyamides. Their work contributes to the development of sustainable materials as alternatives to conventional polyphthalamides, emphasizing the role of furan derivatives in green chemistry Jiang, Maniar, Woortman, Alberda van Ekenstein, & Loos, 2015.

Synthesis of Bioactive Compounds

Hafez, Ahmed, and Haggag (2001) explored the synthesis of bioactive compounds from visnaginone, leading to derivatives with potential antibacterial and antifungal properties. Their research highlights the pharmacological applications of furan derivatives in designing new antimicrobial agents Hafez, Ahmed, & Haggag, 2001.